Cas no 77334-06-6 ([8]Gingerdione)
[8]Gingerdione structure
Product Name:[8]Gingerdione
CAS No:77334-06-6
MF:C19H28O4
MW:320.423226356506
CID:2003755
PubChem ID:14440537
Update Time:2025-04-21
[8]Gingerdione Chemical and Physical Properties
Names and Identifiers
-
- [8]Gingerdione
- 1-(4-hydroxy-3-methoxyphenyl)dodecane-3,5-dione
- 8 Gingerdione
- 77334-06-6
- Q27265857
- 4-Dodecen-3-one, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (4Z)-
- DTXSID801316888
- 70E1Y63Q2L
- CHEBI:175095
- (8)-Gingerdione
- 8-Gingerdione
- 3-(octadecylcarbamoyl)-2-sulfo-propanoic Acid
- QDSRAFNZQKMHPZ-UHFFFAOYSA-N
- 8-GINGERDIONE: N=6 (CONSTITUENT OF GINGER)
- 8-GINGERDIONE : N=6 (CONSTITUENT OF GINGER) [DSC]
- UNII-70E1Y63Q2L
- 1-(4-Hydroxy-3-methoxyphenyl)-3,5-dodecanedione, 9CI
- 3,5-Dodecanedione, 1-(4-hydroxy-3-methoxyphenyl)-
- [8]-Gingerdione
-
- Inchi: 1S/C19H28O4/c1-3-4-5-6-7-8-16(20)14-17(21)11-9-15-10-12-18(22)19(13-15)23-2/h10,12-13,22H,3-9,11,14H2,1-2H3
- InChI Key: QDSRAFNZQKMHPZ-UHFFFAOYSA-N
- SMILES: CCCCCCCC(CC(CCC1C=C(OC)C(O)=CC=1)=O)=O
Computed Properties
- Exact Mass: 320.19875937Da
- Monoisotopic Mass: 320.19875937Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 12
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 63.6Ų
[8]Gingerdione Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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